Imitrodast
Imitrodast
Brand Name:
Vulcanchem
CAS No.:
114686-12-3
VCID:
VC0039803
InChI:
InChI=1S/C13H12N2O2S/c16-13(17)10-2-1-9-5-11(18-12(9)6-10)7-15-4-3-14-8-15/h3-6,8H,1-2,7H2,(H,16,17)
SMILES:
C1CC2=C(C=C1C(=O)O)SC(=C2)CN3C=CN=C3
Molecular Formula:
C13H12N2O2S
Molecular Weight:
260.31 g/mol
Imitrodast
CAS No.: 114686-12-3
Main Products
VCID: VC0039803
Molecular Formula: C13H12N2O2S
Molecular Weight: 260.31 g/mol
| CAS No. | 114686-12-3 |
|---|---|
| Product Name | Imitrodast |
| Molecular Formula | C13H12N2O2S |
| Molecular Weight | 260.31 g/mol |
| IUPAC Name | 2-(imidazol-1-ylmethyl)-4,5-dihydro-1-benzothiophene-6-carboxylic acid |
| Standard InChI | InChI=1S/C13H12N2O2S/c16-13(17)10-2-1-9-5-11(18-12(9)6-10)7-15-4-3-14-8-15/h3-6,8H,1-2,7H2,(H,16,17) |
| Standard InChIKey | KRBSZXUPPSXPAN-UHFFFAOYSA-N |
| SMILES | C1CC2=C(C=C1C(=O)O)SC(=C2)CN3C=CN=C3 |
| Canonical SMILES | C1CC2=C(C=C1C(=O)O)SC(=C2)CN3C=CN=C3 |
| Synonyms | Imitrodast |
| PubChem Compound | 65922 |
| Last Modified | Nov 11 2021 |
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